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Compound Name:
4-(Isopentyloxy)-3-methylaniline

hydrochloride

CAS No.: 1185302-34-4

Cat. No.: B1389882

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Isopentyloxy)-3-methylaniline hydrochloride is a substituted aniline derivative with

potential applications in pharmaceutical and materials science research. Substituted anilines

are a critical class of intermediates in the synthesis of a wide array of organic molecules,

including pharmaceuticals, agrochemicals, and dyes.[1] The specific substitution pattern of 4-

(isopentyloxy)-3-methylaniline, featuring an isopentyloxy group and a methyl group on the

aniline ring, suggests its potential utility in the development of novel bioactive compounds. The

isopentyloxy group can enhance lipophilicity, which may influence the pharmacokinetic

properties of molecules derived from it.[2] This guide provides a comprehensive overview of its

chemical properties, a proposed synthetic route, and analytical methodologies based on

established chemical principles for structurally similar compounds.
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While extensive experimental data for 4-(Isopentyloxy)-3-methylaniline hydrochloride is not

readily available in public literature, its fundamental properties can be derived from available

supplier information and computational predictions.

Property Value Source

CAS Number 1185302-34-4 [3]

Molecular Formula C12H20ClNO [3]

Molecular Weight 229.74 g/mol [3]

Appearance
White to off-white crystalline

solid (predicted)
[1]

Solubility
Soluble in water (predicted due

to hydrochloride salt)
[1]

Octanol/Water Partition

Coefficient (LogP)
3.42 (for the free base) [3]

Proposed Synthesis Pathway
A plausible and efficient synthesis of 4-(Isopentyloxy)-3-methylaniline hydrochloride can be

envisioned starting from 4-amino-2-methylphenol. This proposed pathway involves two key

steps: a Williamson ether synthesis to introduce the isopentyloxy group, followed by the

formation of the hydrochloride salt. This approach is adapted from established methodologies

for the synthesis of similar substituted anilines.[2][4][5]

4-Amino-2-methylphenol 4-(Isopentyloxy)-3-methylaniline

Isopentyl bromide,
K2CO3, Acetone 4-(Isopentyloxy)-3-methylaniline hydrochlorideHCl in Ether

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-(Isopentyloxy)-3-methylaniline hydrochloride.
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Step 1: Williamson Ether Synthesis of 4-
(Isopentyloxy)-3-methylaniline
This step involves the O-alkylation of 4-amino-2-methylphenol with isopentyl bromide. The use

of a base like potassium carbonate is crucial to deprotonate the phenolic hydroxyl group,

forming a more nucleophilic phenoxide ion that readily attacks the alkyl halide. Acetone is a

suitable polar aprotic solvent for this type of reaction.

Experimental Protocol:

To a solution of 4-amino-2-methylphenol (1.0 eq) in acetone, add potassium carbonate (1.5

eq).

Stir the mixture at room temperature for 30 minutes.

Add isopentyl bromide (1.2 eq) dropwise to the suspension.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).[2]

After completion, cool the reaction mixture to room temperature and filter to remove the

inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude 4-(isopentyloxy)-3-methylaniline by column chromatography on silica gel

using a suitable eluent system (e.g., hexane/ethyl acetate).[2]

Step 2: Hydrochloride Salt Formation
The final step involves the conversion of the synthesized free base into its hydrochloride salt to

improve its stability and water solubility.[1]

Experimental Protocol:

Dissolve the purified 4-(isopentyloxy)-3-methylaniline (1.0 eq) in a minimal amount of a

suitable anhydrous solvent such as diethyl ether or ethyl acetate.
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Cool the solution in an ice bath.

Slowly add a solution of hydrochloric acid in diethyl ether (1.1 eq) dropwise with stirring.

A precipitate of 4-(isopentyloxy)-3-methylaniline hydrochloride should form.

Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Analytical Characterization
Ensuring the purity and identity of the synthesized compound is critical.[6] A combination of

chromatographic and spectroscopic techniques is recommended.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is the recommended method for determining the purity of 4-
(isopentyloxy)-3-methylaniline hydrochloride due to its high resolution and sensitivity for

substituted anilines.[6]

Proposed HPLC Method Parameters:

Parameter Recommended Condition

Column C18, 4.6 x 250 mm, 5 µm particle size

Mobile Phase Acetonitrile and Water (Gradient elution)

Gradient
Start with 30% Acetonitrile, ramp to 90% over 20

minutes

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Injection Volume 10 µL

Column Temperature 30 °C

Experimental Protocol:
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Standard Preparation: Accurately weigh and dissolve 4-(Isopentyloxy)-3-methylaniline
hydrochloride in the initial mobile phase to prepare a stock solution of 1 mg/mL. Prepare a

working standard of 0.1 mg/mL by further dilution.[6]

Sample Preparation: Prepare the synthesized sample at a concentration of approximately

0.1 mg/mL in the mobile phase.[6]

Chromatographic Run: Inject the standard and sample solutions into the HPLC system.

Data Analysis: Determine the purity of the sample by calculating the area percentage of the

main peak relative to the total peak area in the chromatogram.[6]
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Caption: Workflow for HPLC Purity Analysis.

Structural Elucidation
A combination of spectroscopic methods should be employed to confirm the structure of the

synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy will

provide detailed information about the molecular structure, including the number and

connectivity of protons and carbons.

Mass Spectrometry (MS): This technique will determine the molecular weight of the

compound and can provide information about its fragmentation pattern, further confirming

the structure.

Infrared (IR) Spectroscopy: IR spectroscopy will identify the presence of key functional

groups, such as N-H stretches of the amine and C-O stretches of the ether.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-(Isopentyloxy)-3-methylaniline
hydrochloride is not widely available, the safety precautions should be based on those for

similar aromatic amines and their hydrochloride salts.[7][8]

Potential Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[8]

Causes skin and serious eye irritation.[7][8]

May cause respiratory irritation.[7]

Aromatic amines can be toxic and should be handled with care.[1]

Recommended Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7][8]
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Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[7][8]

In case of insufficient ventilation, wear suitable respiratory equipment.

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.

Wash hands thoroughly after handling.[7][8]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[7]

Potential Applications
As a substituted aniline, 4-(Isopentyloxy)-3-methylaniline hydrochloride can serve as a

versatile intermediate in organic synthesis. Potential applications include:

Pharmaceutical Synthesis: As a building block for the development of novel therapeutic

agents. The specific substitution pattern may impart desirable pharmacological properties.[9]

Dye and Pigment Industry: As an intermediate in the synthesis of azo dyes.[9]

Polymer Chemistry: For the production of specialized polymers and resins.[9]

Chemical Research: As a reagent in the development of new synthetic methodologies and

the exploration of novel compounds.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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